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Compound of Interest

Compound Name: Sulfur tetrachloride

Cat. No.: B084817 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

reactive chemicals is paramount. This guide provides essential, immediate safety and logistical

information for working with sulfur tetrachloride (SCl₄), a highly corrosive and toxic inorganic

compound.[1] By adhering to these procedures, you can mitigate risks and ensure a safe

laboratory environment.

Immediate Safety and Handling
Sulfur tetrachloride is a pale yellow, pungent liquid that is highly volatile.[1] It is crucial to

handle this chemical with extreme caution due to its corrosive nature, which can cause severe

skin burns and eye damage.[2][3] Inhalation of its vapors can be fatal.[4]

Engineering Controls: Always work with sulfur tetrachloride in a well-ventilated area,

preferably within a certified chemical fume hood.[4][5] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[5]

Storage: Store sulfur tetrachloride in a cool, dry, and well-ventilated place, away from ignition

sources, oxidizing agents, and moisture.[1] Keep containers tightly closed in a designated

corrosives area.[5] It is critical to prevent contact with water, as it reacts violently to liberate

toxic gases.[4][5]

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is mandatory when handling sulfur tetrachloride. The

following table summarizes the required equipment.

PPE Category Specification Rationale

Eye and Face
Tight-sealing safety goggles

and a face shield.[5]

Protects against splashes and

vapors that can cause severe

eye damage.

Hand

Chemical-resistant gloves

(e.g., Butyl, Neoprene). Always

consult the manufacturer's

resistance guide.

Prevents skin contact which

can lead to severe burns.[2]

Body

A chemical-resistant apron or

suit, worn over a lab coat.

Ensure complete coverage.

Protects against splashes and

contamination of personal

clothing.[2]

Respiratory

A full-facepiece respirator with

appropriate cartridges for acid

gases and vapors is necessary

if not working in a fume hood

or if exposure limits may be

exceeded.[5]

Protects against inhalation of

toxic and corrosive vapors.[4]

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is critical.
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Emergency Scenario First Aid and Response Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[2][5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Call a

physician immediately.[2][4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2][5]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Contain the spill

with inert absorbent material (e.g., sand, dry

earth). Do not use water.[5] Collect the

absorbed material into a suitable, closed

container for disposal.[2]

Spill Response Workflow
The following diagram outlines the logical steps for responding to a sulfur tetrachloride spill.
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Spill Detected

Evacuate Immediate Area

Alert Others & Call for Help

Don Appropriate PPE
(Full-face respirator, chemical suit, gloves)

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material
(Into a labeled, sealed container)

Decontaminate the Area

Properly Dispose of Waste

Restock Spill Kit & Review Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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